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Compound of Interest

Compound Name: 3-(p-Tolyl)azetidine hydrochloride

CAS No.: 7606-36-2

Cat. No.: B13348762

Get Quote

Executive Summary & Core Directive
Immediate Action Required: 3-(p-Tolyl)azetidine hydrochloride is a functionalized, strained-

ring amine salt.[1] It must be treated as Hazardous Chemical Waste. Under no circumstances

should this compound be disposed of via sanitary sewer systems (sink) or general trash.[1][2]

Disposal Method: The only authorized disposal route is High-Temperature Incineration via a

licensed hazardous waste contractor.[1]

Operational Status:

Stability: Stable under standard storage conditions (hygroscopic).[1]

Reactivity: Potential for exothermic ring-opening if exposed to strong nucleophiles or bases

in free-base form.[1]

Regulatory Class: Unlisted hazardous waste (typically managed as D-listed or characteristic

waste due to toxicity/irritancy).[1]
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Hazard Identification & Technical Rationale
To ensure safe handling, one must understand the causality of the hazards associated with this

specific molecular architecture.[1]

Molecular Hazard Profile
The azetidine ring is a four-membered nitrogen heterocycle with significant ring strain (~26

kcal/mol).[1] While the hydrochloride salt form mitigates the volatility and immediate

nucleophilic reactivity of the free amine, the compound retains significant biological activity and

irritation potential.[1]

Property Description Hazard Implication

Structure
3-(4-methylphenyl)azetidine

HCl

Strained ring system; potential

alkylating agent under specific

metabolic or environmental

conditions.[1]

Physical State White to off-white solid

Dust inhalation risk;

hygroscopic (absorbs

moisture).[1]

Acidity Amine Hydrochloride

Weakly acidic in solution;

corrosive to mucous

membranes.[1]

GHS Classification Warning

H315 (Skin Irrit.), H319 (Eye

Irrit.), H335 (Resp.[1][3][4][5][6]

Irrit.), H302 (Acute Tox.[1][5][6]

Oral).

Why Incineration? (The "Why" Behind the Protocol)
We mandate incineration over landfill or chemical treatment for two reasons:

Complete Mineralization: High-temperature combustion (>1000°C) ensures the complete

destruction of the strained azetidine ring, converting the organic framework into
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,

, and

, while the chloride is captured as

in scrubbers.[1]

Prevention of Leaching: Azetidine derivatives are water-soluble.[1] Landfilling poses a risk of

groundwater contamination, where the compound could exert aquatic toxicity.[1]

Step-by-Step Disposal Workflow
This protocol is designed to be a self-validating system: every step prepares the material for

the next, minimizing error.[1]

Segregation & Packaging
Principle: Isolate the hazard to prevent cross-reactivity and exposure.[1]

Solid Waste (Pure Compound/Powder):

Place the original container (if empty or containing residue) into a clear, chemically

resistant plastic bag (polyethylene).[1]

Secondary Containment: If disposing of bulk powder (>10 g), place the primary bag into a

wide-mouth high-density polyethylene (HDPE) jar.[1]

Do NOT mix with oxidizers (e.g., permanganates, nitrates) or strong bases, as this may

liberate the free amine or cause exothermic degradation.

Liquid Waste (Solutions):

If the compound is dissolved in a solvent (e.g., DMSO, Methanol, Water), segregate based

on the solvent's hazard class (e.g., "Halogenated Organic," "Non-Halogenated Organic,"

or "Aqueous Toxic").[1]

pH Check: Ensure the solution pH is < 9. High pH can liberate the free azetidine base,

increasing volatility and reactivity.[1]
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Labeling Requirements
A generic "Chemical Waste" label is insufficient.[1] The label must explicitly communicate the

specific hazards to downstream waste handlers.[1]

Chemical Name: 3-(p-Tolyl)azetidine hydrochloride[1][7]

Constituents: >98% Active Ingredient (for solids) or [Solvent Name] + Trace Azetidine.[1]

Hazard Checkboxes: [x] Toxic [x] Irritant[1]

Visual Disposal Decision Tree
The following logic flow dictates the operational path for disposal.
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Waste Generation:
3-(p-Tolyl)azetidine HCl

Physical State?

Solid / Powder Solution / Mother Liquor

Package in Poly Bag
Place in HDPE Jar

Solvent Type?

Stream: Lab Pack
(Incineration)

Apply Hazardous Waste Label
(Mark: Toxic, Irritant)

Organic Solvent
(DMSO, MeOH, DCM) Aqueous Solution

Stream: Organic Waste
(High BTU Incineration)

Stream: Aqueous Toxic
(Chemical Treatment/Incineration)

Schedule EHS Pickup

Click to download full resolution via product page

Figure 1: Operational decision tree for the segregation and disposal of 3-(p-Tolyl)azetidine
hydrochloride.
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Emergency Procedures (Spill Response)
In the event of a spill, immediate containment is critical to prevent aerosolization of the

hydrochloride salt.[1]

Scenario Protocol

Minor Solid Spill (< 5g)

1. Isolate: Evacuate immediate area if dust is

visible.2.[1] PPE: Don double nitrile gloves,

safety goggles, and N95/P100 respirator.3.[1]

Clean: Cover with wet paper towels (to prevent

dust).[1] Scoop up ensuring no dust generation.

[1][5] Place in waste bag.4. Decon: Wipe

surface with dilute soap solution.[1]

Major Solid Spill (> 5g)

1. Evacuate: Alert lab personnel.2. Ventilate:

Ensure fume hoods are active.3. Contact: Call

EHS/Emergency Response.4. Do Not: Do not

use a standard vacuum cleaner (generates

aerosol).[1]

Skin/Eye Contact

Eyes: Flush immediately for 15 mins (lifting

lids).Skin: Wash with soap/water.[1][5] Do not

use ethanol (enhances absorption).[1]

Regulatory Compliance & Classification
While specific RCRA listings (P or U lists) generally apply to industrial commodities, research

chemicals are regulated by their characteristics.[1]

RCRA Code: Not specifically listed.

Waste Determination: Likely D001 (Ignitable) if in organic solvent, or Non-RCRA Regulated

Hazardous Waste (if solid), depending on state regulations (e.g., California regulates all salts

as hazardous).[1]

DOT Shipping Name (for waste):UN 3261, Corrosive solid, acidic, organic, n.o.s. (3-(p-
Tolyl)azetidine hydrochloride) or UN 2811, Toxic solid, organic, n.o.s. (Check specific SDS
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for transport classification).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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